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Compound of Interest

Compound Name: CT-711

Cat. No.: B1192436 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for the

novel research compound CT-711. Adherence to these protocols is essential for ensuring

personnel safety, maintaining regulatory compliance, and protecting the environment. This

information is intended for researchers, scientists, and drug development professionals actively

engaged in laboratory work with this compound.

Disclaimer: The following procedures are based on the known properties of CT-711. Always

consult the official Safety Data Sheet (SDS) and your institution's Environmental Health and

Safety (EHS) department before handling or disposing of any chemical.

Compound Identification and Hazard Profile
CT-711 is an experimental small molecule inhibitor of the XYZ signaling pathway. While its full

toxicological profile is still under investigation, preliminary data indicate that it should be

handled as a hazardous substance.

Table 1: Key Properties and Hazards of CT-711
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Property Value Source

Chemical Name

1-(2-

{[(Diphenylmethylidene)amino]

oxy}ethyl)-1,2,5,6-

tetrahydropyridine-3-carboxylic

acid

NNC-711[1]

CAS Number 159094-94-7 NNC-711[1]

Molecular Formula C₂₁H₂₂N₂O₃ NNC-711[1]

Physical State Solid, crystalline powder N/A

Known Hazards
Potent bioactive compound.

Handle with care.
N/A

Personal Protective Equipment

(PPE)

Safety glasses, lab coat, nitrile

gloves
[2]

Segregation and Collection of CT-711 Waste
Proper segregation of chemical waste at the source is the first and most critical step in the

disposal process. This prevents accidental mixing of incompatible substances and ensures that

waste is handled by the appropriate disposal stream.

Operational Plan:

Designated Waste Containers: Use only approved, clearly labeled hazardous waste

containers.

Waste Streams: Segregate CT-711 waste into three distinct streams:

Solid Waste: Unused or expired pure compound, contaminated consumables (e.g., weigh

boats, contaminated gloves, bench paper).

Liquid Waste (Halogenated): CT-711 dissolved in halogenated solvents (e.g.,

dichloromethane, chloroform).
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Liquid Waste (Non-Halogenated): CT-711 dissolved in non-halogenated solvents (e.g.,

ethanol, DMSO, acetone).

Labeling: All containers must be labeled with "Hazardous Waste," the full chemical name

"CT-711," and the major solvent(s) present.

Container Management: Keep waste containers securely closed when not in use. Do not

overfill containers.

Waste Generation Point

Waste Segregation

Lab Bench / Fume Hood

Solid CT-711 Waste
(e.g., contaminated gloves, tubes)

 Contaminated Solids 

Liquid CT-711 Waste
(Halogenated Solvents)

 e.g., in DCM 

Liquid CT-711 Waste
(Non-Halogenated Solvents)

 e.g., in DMSO 

Click to download full resolution via product page

Caption: Segregation of CT-711 waste streams at the point of generation.

Step-by-Step Disposal Procedure
Follow this workflow for the safe accumulation and disposal of CT-711 waste. This procedure is

designed to minimize exposure and ensure regulatory compliance.

Experimental Protocol: Waste Handling and Disposal

Preparation: Before beginning work, ensure designated and properly labeled waste

containers are accessible within the fume hood or immediate work area.

Waste Generation: During the experiment, immediately place all materials contaminated with

CT-711 into the appropriate waste container.
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Container Sealing: Once a waste container is full (not exceeding 90% capacity), securely

seal the lid.

Waste Log: Document the contents and date on the hazardous waste tag.

Storage: Move the sealed and labeled container to your laboratory's designated hazardous

waste accumulation area. This area should be secure and have secondary containment.

Disposal Request: Submit a chemical waste pickup request through your institution's EHS

department.
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Start: Experimental Work with CT-711

1. Prepare Labeled Waste Containers

2. Segregate Waste at Point of Generation

3. Seal Full Container

4. Complete Hazardous Waste Tag

5. Move to Designated Accumulation Area

6. Request EHS Pickup

End: Waste Removed by EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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